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Compound of Interest

Compound Name: 2-Methyl-4-propyloctane

Cat. No.: B14551760 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Topic: Investigation of 2-Methyl-4-propyloctane as a Potential Base Oil or Additive in

Lubricant Formulations.

Introduction
2-Methyl-4-propyloctane is a branched-chain alkane with the molecular formula C12H26.[1]

Its highly branched structure suggests potential utility as a lubricant base oil or additive, offering

a unique combination of properties such as low pour point, good thermal stability, and specific

viscosity characteristics. Branched alkanes are known to be crucial components in synthetic

lubricants, contributing to improved performance over a wide range of temperatures and

conditions.[2][3] This document outlines the application notes and detailed experimental

protocols for the comprehensive evaluation of 2-Methyl-4-propyloctane in lubricant

formulation research.

Physicochemical Properties
A summary of the computed physicochemical properties of 2-Methyl-4-propyloctane is

provided in the table below. These properties are essential for initial formulation considerations

and for predicting its behavior as a lubricant component.
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Property Value Reference

Molecular Formula C12H26 [1]

Molecular Weight 170.33 g/mol [1]

IUPAC Name 2-methyl-4-propyloctane [1]

Boiling Point (estimated) 191°C [4]

Melting Point (estimated) -50.8°C [4]

Density (estimated) 0.7491 g/cm³ [4]

Refractive Index (estimated) 1.4202 [4]

Experimental Protocols for Lubricant Performance
Evaluation
The following protocols are designed to assess the performance of 2-Methyl-4-propyloctane
as a lubricant base oil or as an additive to a standard base oil.

Objective: To determine the kinematic viscosity of lubricant formulations containing 2-Methyl-4-
propyloctane at various temperatures and to calculate the Viscosity Index (VI).

Apparatus: Capillary Tube Viscometer (e.g., Redwood or Ubbelohde type).[5][6][7]

Protocol:

Prepare lubricant samples:

Sample A: 100% 2-Methyl-4-propyloctane.

Sample B: 10% (w/w) 2-Methyl-4-propyloctane in a Group III base oil.

Sample C: Control - 100% Group III base oil.

Ensure the viscometer is clean and dry.

Pour the lubricant sample into the viscometer tube.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-propyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-propyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-propyloctane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51471978.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51471978.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51471978.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51471978.htm
https://www.benchchem.com/product/b14551760?utm_src=pdf-body
https://www.benchchem.com/product/b14551760?utm_src=pdf-body
https://www.benchchem.com/product/b14551760?utm_src=pdf-body
https://www.scribd.com/document/123171210/Viscosity-Experiment
https://www.machinerylubrication.com/Read/411/oil-viscosity
https://m.youtube.com/watch?v=VzJ60uMdFe8
https://www.benchchem.com/product/b14551760?utm_src=pdf-body
https://www.benchchem.com/product/b14551760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14551760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the viscometer in a constant temperature bath at 40°C and allow it to equilibrate.[8]

Draw the oil sample through the capillary tube to the starting mark using suction.[6]

Release the suction and measure the time taken for the oil to flow between the start and end

marks.[8]

Repeat the measurement at least three times and calculate the average flow time.

Repeat steps 4-7 at a temperature of 100°C.[8]

Calculate the kinematic viscosity at each temperature using the viscometer constant.

Calculate the Viscosity Index (VI) according to ASTM D2270.[8]

Data Presentation:

Lubricant
Formulation

Kinematic
Viscosity @ 40°C
(cSt)

Kinematic
Viscosity @ 100°C
(cSt)

Viscosity Index (VI)

Sample A: 100% 2-

Methyl-4-propyloctane
Experimental Data Experimental Data Calculated Value

Sample B: 10% 2-

Methyl-4-propyloctane
Experimental Data Experimental Data Calculated Value

Sample C: Control

(Group III Base Oil)
Experimental Data Experimental Data Calculated Value

Objective: To evaluate the thermal stability of lubricant formulations containing 2-Methyl-4-
propyloctane by measuring weight loss at elevated temperatures.

Apparatus: Thermo-Gravimetric Analyzer (TGA).[9][10]

Protocol:

Calibrate the TGA instrument according to the manufacturer's instructions.
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Place a small, known weight (5-10 mg) of the lubricant sample into the TGA pan.

Heat the sample in the TGA under a controlled atmosphere (e.g., air or nitrogen) at a

constant heating rate (e.g., 10°C/min) from ambient temperature to 600°C.[11]

Alternatively, for isothermal analysis, heat the sample to a specific temperature (e.g., 150°C)

and hold for an extended period (e.g., 24-72 hours), monitoring weight loss over time.[9]

Record the weight loss as a function of temperature or time.

Determine the onset temperature of decomposition and the temperature at maximum weight

loss rate (Tmax).[11]

Data Presentation:

Lubricant
Formulation

Onset of
Decomposition (°C)

Temperature at
Max. Weight Loss
(°C)

Total Weight Loss
(%)

Sample A: 100% 2-

Methyl-4-propyloctane
Experimental Data Experimental Data Experimental Data

Sample B: 10% 2-

Methyl-4-propyloctane
Experimental Data Experimental Data Experimental Data

Sample C: Control

(Group III Base Oil)
Experimental Data Experimental Data Experimental Data

Objective: To determine the coefficient of friction of lubricant formulations containing 2-Methyl-
4-propyloctane under controlled conditions.

Apparatus: Tribometer (e.g., Pin-on-disk or Four-Ball tester).[12][13]

Protocol:

Clean and prepare the test specimens (e.g., pin and disk) according to standard procedures.

Apply a thin film of the lubricant sample to the contact surfaces.
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Mount the specimens in the tribometer.

Apply a specified normal load to the contact.

Initiate sliding at a constant speed.

Record the tangential (frictional) force and the normal force continuously throughout the test.

Calculate the coefficient of friction as the ratio of the frictional force to the normal force.[12]

Repeat the test for each lubricant formulation to ensure repeatability.

Data Presentation:

Lubricant
Formulation

Test Conditions
(Load, Speed,
Temp)

Average Coefficient
of Friction

Standard Deviation

Sample A: 100% 2-

Methyl-4-propyloctane
Specified Conditions Experimental Data Calculated Value

Sample B: 10% 2-

Methyl-4-propyloctane
Specified Conditions Experimental Data Calculated Value

Sample C: Control

(Group III Base Oil)
Specified Conditions Experimental Data Calculated Value
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Caption: Experimental workflow for evaluating 2-Methyl-4-propyloctane in lubricants.
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Caption: Relationship between molecular structure and lubricant performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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